Cas no 1268868-36-5 (2-(benzylamino)-1-3-(benzyloxy)phenylethan-1-ol)

• Product Name: 2-(benzylamino)-1-3-(benzyloxy)phenylethan-1-ol
• CAS No: 1268868-36-5
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• MDL: MFCD22375390
• CID: 2090903
• PubChem ID: 66654361
• Update Time: 2025-06-11

2-(benzylamino)-1-3-(benzyloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylamino)-1-(3-(benzyloxy)phenyl)ethanol
• 2-(benzylamino)-1-3-(benzyloxy)phenylethan-1-ol
• 2-(benzylamino)-1-[3-(benzyloxy)phenyl]ethan-1-ol
• 1268868-36-5
• 2-Benzylamino-1-(3-benzyloxy-phenyl)-ethanol
• SCHEMBL324108
• 2-(benzylamino)-1-(3-phenylmethoxyphenyl)ethanol
• DB-251342
• Benzenemethanol, 3-(phenylmethoxy)-alpha-[[(phenylmethyl)amino]methyl]-
• AKOS024464633
• CS-0231347
• Z1416200356
• EN300-108023
• 2-(Benzylamino)-1-(3-(benzyloxy)phenyl)ethan-1-ol
• 991-723-9
• TAC86836

• MDL： MFCD22375390
• Inchi： 1S/C22H23NO2/c24-22(16-23-15-18-8-3-1-4-9-18)20-12-7-13-21(14-20)25-17-19-10-5-2-6-11-19/h1-14,22-24H,15-17H2
• InChI Key： IMXPVDJTXSLWFX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OCC1C=CC=CC=1)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.172878976g/mol
• Monoisotopic Mass: 333.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(benzylamino)-1-3-(benzyloxy)phenylethan-1-ol

Introduction to 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol (CAS No. 1268868-36-5)

2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol, also known by its CAS number 1268868-36-5, is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique molecular structure, which includes a benzylamino group and a benzyloxy substituent, making it an interesting subject for both academic research and industrial development.

The molecular formula of 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol is C₁₉H₂₁NO₂. Its molecular weight is approximately 295.37 g/mol. The compound's structure features a benzene ring with a benzyloxy group at the 3-position and an amino group attached to the benzyl moiety, which is further linked to a hydroxyl-substituted ethyl chain. This intricate arrangement imparts unique chemical and physical properties to the molecule, making it a valuable candidate for various applications in medicinal chemistry.

In recent years, 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol has garnered attention due to its potential therapeutic properties. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of neuroprotection and anti-inflammatory responses. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

The mechanism of action of 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol is not yet fully understood, but preliminary research indicates that it may interact with specific receptors or enzymes involved in cellular signaling pathways. One hypothesis is that the compound modulates the activity of Nrf2, a transcription factor that plays a crucial role in the cellular defense against oxidative stress. By upregulating the expression of antioxidant enzymes, 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol may help protect cells from damage caused by reactive oxygen species (ROS).

Beyond its neuroprotective properties, 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol has also shown promise in anti-inflammatory applications. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research published in the Inflammation Research Journal in 2020 reported that 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

The synthesis of 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol involves several steps, including the formation of the benzylamino group and the benzyloxy substituent. One common synthetic route involves the reaction of 3-benzyloxybenzaldehyde with benzylamine followed by reduction to form the desired alcohol. This process requires careful control of reaction conditions to ensure high yield and purity of the final product.

In terms of safety and handling, 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The future prospects for 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential therapeutic applications. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. If these studies yield positive results, 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol could become an important tool in the treatment of various neurological and inflammatory disorders.

In conclusion, 2-(Benzylamino)-1-3-(Benzyloxy)phenylethan-1-ol (CAS No. 1268868-36-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activity make it an intriguing candidate for further investigation and application in various medical fields.